Cas no 1454620-41-7 ((3,5-diiodophenyl)hydrazine)

• Product Name: (3,5-diiodophenyl)hydrazine
• CAS No: 1454620-41-7
• MF: C₆H₆I₂N₂
• MW: 359.934185504913
• CID: 4605917
• Update Time: 2025-06-09

(3,5-diiodophenyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• (3,5-diiodophenyl)hydrazine
• Hydrazine, (3,5-diiodophenyl)-

• Inchi： 1S/C6H6I2N2/c7-4-1-5(8)3-6(2-4)10-9/h1-3,10H,9H2
• InChI Key： AFZRGXWLLSQJRU-UHFFFAOYSA-N
• SMILES： N(C1=CC(I)=CC(I)=C1)N

Additional information on (3,5-diiodophenyl)hydrazine

Introduction to (3,5-diiodophenyl)hydrazine (CAS No. 1454620-41-7)

(3,5-diiodophenyl)hydrazine, identified by the Chemical Abstracts Service Number (CAS No.) 1454620-41-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, serves as a valuable intermediate in the synthesis of various pharmacologically active molecules. Its molecular structure, featuring two iodine atoms substituting at the 3rd and 5th positions of a phenyl ring, coupled with a hydrazine moiety, imparts distinct reactivity that makes it a versatile building block in medicinal chemistry.

The significance of (3,5-diiodophenyl)hydrazine lies in its potential applications across multiple domains of chemical biology and drug development. The presence of iodine atoms enhances its utility in cross-coupling reactions, which are fundamental in constructing complex organic molecules. These reactions are pivotal in the synthesis of novel therapeutic agents targeting various diseases. Recent advancements in synthetic methodologies have further highlighted the compound's role in generating highly functionalized heterocyclic structures, which are prevalent in many bioactive compounds.

In the realm of pharmaceutical research, (3,5-diiodophenyl)hydrazine has been explored for its ability to serve as a precursor in the development of small-molecule inhibitors. Studies have demonstrated its incorporation into libraries of compounds designed to interact with specific biological targets. The hydrazine group, a well-known pharmacophore, is particularly relevant in designing molecules with potential antimicrobial and anti-inflammatory properties. The iodinated phenyl ring contributes to the compound's lipophilicity and metabolic stability, attributes that are crucial for drug-like characteristics.

Recent research has also delved into the mechanistic aspects of reactions involving (3,5-diiodophenyl)hydrazine. Investigations have revealed its participation in palladium-catalyzed cross-coupling reactions, where it acts as an iodide source for constructing biaryl structures. These types of transformations are essential in creating complex scaffolds found in many natural products and synthetic drugs. The efficiency and selectivity of these reactions underscore the importance of (3,5-diiodophenyl)hydrazine as a reagent in modern synthetic organic chemistry.

The compound's unique reactivity also makes it a candidate for exploring new synthetic pathways. For instance, its ability to undergo nucleophilic substitution reactions allows for the introduction of diverse functional groups at specific positions on the aromatic ring. This flexibility is particularly valuable when designing molecules with tailored biological activities. Researchers have leveraged these properties to develop novel approaches for constructing drug candidates with enhanced efficacy and reduced toxicity.

Moreover, the structural features of (3,5-diiodophenyl)hydrazine have been investigated for their potential role in modulating biological processes. The combination of an iodine atom and a hydrazine group creates a molecule with both electrophilic and nucleophilic characteristics, making it amenable to various biochemical interactions. This duality has been exploited in designing probes for studying enzyme mechanisms and protein-ligand interactions. Such studies contribute to a deeper understanding of disease pathways and can inform the development of more targeted therapies.

In conclusion, (3,5-diiodophenyl)hydrazine (CAS No. 1454620-41-7) represents a compound of considerable interest in pharmaceutical chemistry due to its versatile reactivity and structural features. Its role as an intermediate in synthesizing complex organic molecules underscores its importance in drug discovery efforts. As synthetic methodologies continue to evolve, the applications of this compound are expected to expand further, offering new opportunities for developing innovative therapeutic agents.